N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C18H18N2O4S/c1-22-15-6-5-12(8-17(15)23-2)16-9-13(20-24-16)11-19-18(21)10-14-4-3-7-25-14/h3-9H,10-11H2,1-2H3,(H,19,21)
• InChI Key: CMTLWHMGCKPRKP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=NO2)CNC(=O)CC3=CC=CS3)OC
• Molecular Formula: C18H18N2O4S
• Molecular Weight: 358.4 g/mol

Description

N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide, also known as DMXAA, is a synthetic small molecule that has been studied for its potential anti-cancer properties. DMXAA was first synthesized in the 1990s and has since been the subject of numerous scientific investigations.

Scientific Research Applications

Anticancer Activity

• Thiazole Derivatives : Thiazole derivatives have been synthesized and investigated for their anticancer activity. One study synthesized N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides and found that certain derivatives exhibited selective cytotoxicity against human lung adenocarcinoma cells without significant toxicity towards a mouse embryoblast cell line. This suggests a potential research avenue for the compound if it shares similar structural features or functionalities that could be leveraged for anticancer applications (A. Evren et al., 2019).

Antimicrobial and Anti-inflammatory Activity

• Benzothiazole Derivatives : Benzothiazole derivatives have been synthesized with significant anti-inflammatory activity. A study synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide and found some compounds showed significant anti-inflammatory activity. This indicates that exploring the anti-inflammatory potential of the compound could be a fruitful research direction (K. Sunder & Jayapal Maleraju, 2013).

Antioxidant Activity

• Oxadiazole Derivatives : Compounds containing oxadiazole rings have shown antioxidant activity. A study evaluating benzothiazole-isothiourea derivatives for their antioxidant activity in vitro suggests potential antioxidant applications for structurally related compounds. This implies that the compound could be investigated for its antioxidant properties, particularly if it incorporates oxadiazole or benzothiazole moieties (Laura C. Cabrera-Pérez et al., 2016).

Molecular Modeling and Pharmacological Evaluation

• Thiadiazole Derivatives : A study on substituted 2-amino-5-(1-(4-isobutylphenyl)ethyl)-1,3,4-thiadiazoles evaluated for anti-inflammatory and analgesic agents indicates the potential of thiadiazole derivatives in pharmacological research. This suggests that the compound , if structurally related, could be explored for similar pharmacological effects, with a focus on computational and pharmacological evaluation to determine toxicity, tumor inhibition, and anti-inflammatory actions (Anas M H Shkair et al., 2016).